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Compound of Interest

Compound Name: Ethylene glycol-13C2

Cat. No.: B026584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Ethylene glycol-13C2, a

stable isotope-labeled compound crucial for a variety of research and development

applications. This guide details its commercial availability, key suppliers, and technical

specifications. It also presents a detailed experimental protocol for its use as a metabolic tracer

in cell culture, alongside a workflow diagram to facilitate experimental design.

Introduction to Ethylene Glycol-13C2
Ethylene glycol-13C2 (CAS Number: 104700-12-1) is a form of ethylene glycol where both

carbon atoms are the heavy isotope, carbon-13. This isotopic labeling makes it an invaluable

tool in metabolic research, particularly in studies involving metabolic flux analysis (MFA). By

tracing the metabolic fate of the 13C-labeled backbone, researchers can elucidate metabolic

pathways, quantify flux through these pathways, and understand the metabolic reprogramming

that occurs in various physiological and pathological states, including cancer and inborn errors

of metabolism. Its primary applications are as a tracer in nuclear magnetic resonance (NMR)

spectroscopy and mass spectrometry (MS) based studies.
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Ethylene glycol-13C2 is commercially available from a range of specialized chemical

suppliers. The most common isotopic purity offered is 99 atom % 13C. The product is typically

sold in quantities ranging from milligrams to grams. Below is a summary of prominent suppliers

and their product specifications.

Supplier
Catalog
Number
(Example)

Isotopic Purity
Chemical
Purity

Available
Quantities

Sigma-Aldrich

(Merck)
489360 99 atom % 13C ≥99% (GC) 1 g

Cambridge

Isotope

Laboratories, Inc.

CLM-1360 99 atom % 13C ≥98%
1 g, bulk

inquiries

MedchemExpres

s
HY-Y0338S1 ≥98% ≥98%

10 mg, 50 mg,

100 mg

Santa Cruz

Biotechnology,

Inc.

sc-210052 - -
100 mg, 500 mg,

1 g

Eurisotop CLM-1360-1 99% 98% 1 g

Note: Product specifications and availability are subject to change. Please refer to the

suppliers' websites for the most current information.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of Ethylene glycol-13C2 is

essential for its proper handling, storage, and use in experimental settings.
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Property Value

CAS Number 104700-12-1

Linear Formula HO¹³CH₂¹³CH₂OH

Molecular Weight 64.05 g/mol

Appearance Colorless liquid

Boiling Point 196-198 °C

Melting Point -13 °C

Density 1.148 g/mL at 25 °C

Storage Temperature Room temperature

Experimental Protocol: Tracing the Metabolism of
Ethylene Glycol-13C2 in Cell Culture
This protocol outlines a general procedure for using Ethylene glycol-13C2 to trace its

metabolic fate in an adherent cell line using gas chromatography-mass spectrometry (GC-MS).

4.1. Materials

Ethylene glycol-13C2

Cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Phosphate-Buffered Saline (PBS), ice-cold

Methanol, HPLC grade, chilled to -80°C

Chloroform, HPLC grade, chilled to -20°C
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Water, HPLC grade

Derivatization agent (e.g., N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide with 1% tert-

Butyldimethylchlorosilane - MTBSTFA + 1% TBDMSCI)

Cell scrapers

Centrifuge tubes

Gas chromatograph coupled to a mass spectrometer (GC-MS)

4.2. Methodology

Cell Culture and Labeling:

Culture adherent cells to approximately 80% confluency in a suitable multi-well plate or

flask.

Prepare the labeling medium by supplementing the standard cell culture medium with a

defined concentration of Ethylene glycol-13C2 (e.g., 1 mM). The final concentration

should be optimized based on the cell type and experimental goals.

Remove the standard culture medium, wash the cells once with pre-warmed PBS, and

then add the Ethylene glycol-13C2 labeling medium.

Incubate the cells for a specific duration (e.g., 2, 6, 12, or 24 hours) to allow for the uptake

and metabolism of the labeled substrate.

Metabolite Extraction:

After the incubation period, place the culture plates on ice.

Aspirate the labeling medium and wash the cells twice with ice-cold PBS to remove any

remaining extracellular tracer.

Add a sufficient volume of ice-cold 80% methanol to the cells and incubate at -80°C for 15

minutes to quench metabolism.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b026584?utm_src=pdf-body
https://www.benchchem.com/product/b026584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scrape the cells in the cold methanol and transfer the cell suspension to a pre-chilled

centrifuge tube.

Perform a three-phase liquid-liquid extraction by adding chloroform and water to the

methanol extract in a ratio of 1:1:1 (methanol:chloroform:water).

Vortex the mixture vigorously for 1 minute and then centrifuge at high speed (e.g., 14,000

x g) for 15 minutes at 4°C to separate the phases.

Carefully collect the upper aqueous phase, which contains the polar metabolites, into a

new tube.

Sample Derivatization for GC-MS Analysis:

Dry the collected aqueous phase completely using a vacuum concentrator (e.g.,

SpeedVac).

To the dried residue, add the derivatization agent (e.g., 50 µL of MTBSTFA + 1%

TBDMSCI in pyridine).

Incubate the samples at a specific temperature (e.g., 60°C) for a defined time (e.g., 1

hour) to ensure complete derivatization of the metabolites.

GC-MS Analysis:

Analyze the derivatized samples using a GC-MS system.

The GC oven temperature program and MS parameters should be optimized for the

separation and detection of the expected 13C-labeled metabolites of ethylene glycol, such

as glycolate, glyoxylate, and oxalate.

Monitor the mass spectra for the characteristic mass shifts indicative of the incorporation

of ¹³C atoms from Ethylene glycol-13C2 into its downstream metabolites.
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5.1. Experimental Workflow

The following diagram illustrates the general workflow for a cell-based metabolic tracing

experiment using Ethylene glycol-13C2.
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To cite this document: BenchChem. [A Technical Guide to Ethylene Glycol-13C2:
Commercial Availability, Suppliers, and Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b026584#commercial-availability-and-
suppliers-of-ethylene-glycol-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b026584#commercial-availability-and-suppliers-of-ethylene-glycol-13c2
https://www.benchchem.com/product/b026584#commercial-availability-and-suppliers-of-ethylene-glycol-13c2
https://www.benchchem.com/product/b026584#commercial-availability-and-suppliers-of-ethylene-glycol-13c2
https://www.benchchem.com/product/b026584#commercial-availability-and-suppliers-of-ethylene-glycol-13c2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b026584?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

